Cas no 62648-54-8 (Naphtho[1,2-b]thiophene-2-carboxylic acid, 7-nitro-, ethyl ester)

• Product Name: Naphtho[1,2-b]thiophene-2-carboxylic acid, 7-nitro-, ethyl ester
• CAS No: 62648-54-8
• MF: C₁₅H₁₁NO₄S
• MW: 301.317142724991
• CID: 436488
• PubChem ID: 12326979
• Update Time: 2025-04-19

Naphtho[1,2-b]thiophene-2-carboxylic acid, 7-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Naphtho[1,2-b]thiophene-2-carboxylic acid, 7-nitro-, ethyl ester
• ethyl 7-nitrobenzo[g][1]benzothiole-2-carboxylate
• ETHYL 7-NITRONAPHTHO[1,2-B]THIOPHENE-2-CARBOXYLATE
• DTXSID70489762
• 62648-54-8

• Inchi： 1S/C15H11NO4S/c1-2-20-15(17)13-8-10-4-3-9-7-11(16(18)19)5-6-12(9)14(10)21-13/h3-8H,2H2,1H3
• InChI Key： VVLLYXWBVFIBMM-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CC2=CC=C3C=C(C=CC3=C12)[N+](=O)[O-]

Computed Properties

• Exact Mass: 301.04093
• Monoisotopic Mass: 301.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 69.44